N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide

• IUPAC Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide
• InChI: InChI=1S/C16H13F2N3O3S/c1-23-9-3-4-10(12(7-9)24-2)15(22)20-21-16-19-14-11(18)5-8(17)6-13(14)25-16/h3-7H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: DCISDJWNYLLAIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NNC2=NC3=C(C=C(C=C3S2)F)F)OC
• Molecular Formula: C16H13F2N3O3S
• Molecular Weight: 365.4 g/mol

Description

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide, also known as DBH, is a synthetic compound that has gained interest in scientific research due to its potential biological and medicinal applications. DBH belongs to the class of benzothiazole derivatives and has a molecular formula of C16H13F2N3O3S. In

Scientific Research Applications

Anticancer Applications

Benzothiazole derivatives have been extensively studied for their anticancer properties. Osmaniye et al. (2018) synthesized new benzothiazole acylhydrazones to investigate their anticancer activity. These compounds showed promising cytotoxic activities against various cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma, highlighting their potential as anticancer agents. The study utilized MTT assays, DNA synthesis inhibition tests, and flow cytometric analysis to evaluate the compounds' efficacy and mode of action (Osmaniye et al., 2018).

Corrosion Inhibition

In the field of corrosion science, Hu et al. (2016) investigated two benzothiazole derivatives as corrosion inhibitors for steel in a hydrochloric acid solution. These compounds provided excellent inhibition efficiency, surpassing previous benzothiazole family inhibitors. The study highlighted the inhibitors' adsorption capabilities and their physical and chemical adsorption onto surfaces, offering a new approach to corrosion protection (Hu et al., 2016).

Material Science

In materials science, Qi et al. (2009) synthesized phenylnitrile functional benzoxazine monomers and characterized their curing behaviors and thermal properties. The cured monomers exhibited improved thermal stability, demonstrating the potential of benzothiazole derivatives in developing advanced materials with enhanced performance (Qi et al., 2009).

Antimicrobial Activity

Benzothiazoles have also been reported to possess potent antimicrobial properties. Abbas et al. (2014) utilized a benzothiazole scaffold to synthesize various derivatives and assessed their antimicrobial activity. The synthesized compounds showed promising results against a range of microorganisms, indicating their potential as antimicrobial agents (Abbas et al., 2014).

Photophysical Studies

Kundu et al. (2019) conducted photophysical studies on triphenylamine–benzothiazole derivatives, revealing their temperature-controlled fluorescence switching capabilities. This property is valuable for developing advanced optical materials and sensors, showcasing the versatility of benzothiazole derivatives in scientific research (Kundu et al., 2019).